![molecular formula C13H15N5O2 B2910488 (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone CAS No. 1235034-16-8](/img/structure/B2910488.png)
(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several structural components including a 4-Methylpiperidin-1-yl group, a pyrazin-2-yl group, and a 1,2,4-oxadiazol-5-yl group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a piperidine ring, a pyrazine ring, and an oxadiazole ring. These structural features could influence its physical and chemical properties, as well as its potential biological activities .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its structural features. The nitrogen atoms in the pyrazine and oxadiazole rings, for example, could potentially participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could enhance its solubility in polar solvents .Mechanism of Action
Target of Action
Similar compounds have been designed and evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It can be inferred from related studies that these types of compounds might interact with the bacterial cells, leading to their inhibition or death .
Biochemical Pathways
Given its potential anti-tubercular activity, it can be hypothesized that it may interfere with the essential biochemical pathways of mycobacterium tuberculosis, leading to its inhibition .
Result of Action
Based on related studies, it can be inferred that these types of compounds might exhibit significant activity against mycobacterium tuberculosis h37ra .
Advantages and Limitations for Lab Experiments
One advantage of using (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone in lab experiments is its ability to inhibit specific enzymes and pathways, making it a useful tool for studying various diseases and conditions. However, one limitation is that the compound may have off-target effects, making it difficult to interpret results.
Future Directions
There are several future directions for research involving (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone. One direction is to further study its potential as an anti-cancer agent and its effects on different types of cancer cells. Another direction is to explore its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, research could focus on optimizing the synthesis method and exploring the compound's potential for use in combination therapies.
In conclusion, this compound is a chemical compound with various biochemical and physiological effects that has been used in scientific research for its potential as an anti-cancer agent, anti-inflammatory agent, and neuroprotective agent. The compound's mechanism of action is not fully understood, but it is believed to work by inhibiting specific enzymes and pathways in the body. While there are advantages to using this compound in lab experiments, there are also limitations that must be considered. Future research could focus on exploring the compound's potential for use in combination therapies and optimizing the synthesis method.
Synthesis Methods
The synthesis of (4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone involves the reaction of 4-methylpiperidine with pyrazin-2-ylhydrazinecarboxamide in the presence of acetic acid and acetic anhydride. The reaction mixture is then refluxed and purified using column chromatography to obtain the final product.
Scientific Research Applications
(4-Methylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone has been used in various scientific research studies. It has been studied for its potential as an anti-cancer agent, as well as for its anti-inflammatory and anti-bacterial properties. This compound has also been used in studies related to Alzheimer's disease and Parkinson's disease.
Safety and Hazards
Properties
IUPAC Name |
(4-methylpiperidin-1-yl)-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5O2/c1-9-2-6-18(7-3-9)13(19)12-16-11(17-20-12)10-8-14-4-5-15-10/h4-5,8-9H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQAJGKDNVYVGLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=NC(=NO2)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.